N,N-Dimethylformamide

• CAS No.: 68-12-2
• Product Name: N,N-Dimethylformamide
• Molecular Formula: C3H7NO; HCON(CH3)2; C3H7NO
• Molecular Weight: 73.09 g/mol
• IUPAC Name: N,N-dimethylformamide
• Standard InChI: InChI=1S/C3H7NO/c1-4(2)3-5/h3H,1-2H3
• Standard InChIKey: ZMXDDKWLCZADIW-UHFFFAOYSA-N
• Impurities: Water (0.05%), dimethylamine (15 ppm), formic acid (20 ppm), iron (0.05 ppm)
• SMILES: CN(C)C=O
• Canonical SMILES: CN(C)C=O
• Boiling Point: 300 to 313 °F at 760 mm Hg (NTP, 1992); 153 °C; 153.0 °C; 152.8 °C; 307°F
• Colorform: Colorless to very slightly yellow liquid; Water-white liquid
• Density: 0.95 at 68 °F (USCG, 1999); 0.9445 at 25 °C/4 °C; Relative density (water = 1): 0.95; 0.95
• Flash Point: 153 °F (NTP, 1992); 67 °C (open cup); 58 °C (Closed cup); 136 °F (58 °C); 58 °C c.c.; 136°F
• Melting Point: -78 °F (NTP, 1992); -60.4 °C; -60.3 °C; -60.4°C; -61 °C; -78°F
• Physical Description: N,n-dimethylformamide appears as a water-white liquid with a faint fishy odor. Flash point 136°F. Slightly less dense than water. Vapors heavier than air. Toxic by inhalation or skin absorption. May irritate eyes.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to pale-yellow liquid with a faint, amine-like odor.
• Description: N,n-dimethylformamide appears as a water-white liquid with a faint fishy odor. Flash point 136°F. Slightly less dense than water. Vapors heavier than air. Toxic by inhalation or skin absorption. May irritate eyes.; N,N-dimethylformamide is a member of the class of formamides that is formamide in which the amino hydrogens are replaced by methyl groups. It has a role as a polar aprotic solvent and a hepatotoxic agent. It is a volatile organic compound and a member of formamides. It derives from a formamide.; N, N-Dimethylformamide, also known as DMF or N, N-dimethylmethanamide, belongs to the class of organic compounds known as tertiary carboxylic acid amides. Tertiary carboxylic acid amides are compounds containing an amide derivative of carboxylic acid, with the general structure RN(R1)C(R2)=O (R1-R2 any atom but H). N, N-Dimethylformamide exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). N, N-Dimethylformamide has been detected in multiple biofluids, such as saliva, urine, and blood. N, N-Dimethylformamide exists in all eukaryotes, ranging from yeast to humans. N, N-Dimethylformamide participates in a number of enzymatic reactions. In particular, N, N-dimethylformamide can be biosynthesized from formamide. N, N-Dimethylformamide can also be converted into N, N-dimethylformamide dimethyl acetal. Outside of the human body, N, N-dimethylformamide can be found in papaya. This makes N, N-dimethylformamide a potential biomarker for the consumption of this food product. N, N-Dimethylformamide is a potentially toxic compound.
• Shelf Life: DMF is stable. It is hygroscopic and easily absorbs water form a humid atmosphere and should therefore be kept under dry nitrogen. High purity DMF, required for acrylic fibers, is best stored in aluminum tanks. DMF dose not change under light or oxygen and does not polymerize spontaneously. Temperatures >350 °C may cause decomposition to form dimethylamine and carbon dioxide, with pressure developing in closed containers.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 1000000 mg/L (at 25 °C); 13.68 M; Miscible with water and most common organic solvents; Miscible with ethanol, ethyl ether, acetone, benzene; slightly soluble in ligroin; 1000000 mg/L at 25 °C; Solubility in water: miscible; Miscible
• Synonyms: Dimethylformamide; N,N Dimethylformamide; N,N-dimethylformamide
• Vapor Density: 2.51 (NTP, 1992) (Relative to Air); 2.51 (Air= 1); Relative vapor density (air = 1): 2.5; 2.51
• Vapor Pressure: 3.7 mm Hg at 77 °F ; 2.7 mm Hg at 68° F (NTP, 1992); 3.87 mmHg; 3.87 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.49; 3 mmHg
• PubChem Compound: 6228
• Last Modified: Nov 11 2021